Cas no 1250276-99-3 (2-(4-Bromothiophen-2-yl)ethanethioamide)

• Product Name: 2-(4-Bromothiophen-2-yl)ethanethioamide
• CAS No: 1250276-99-3
• MF: C₆H₆BrNS₂
• MW: 236.152537822723
• CID: 5791886
• PubChem ID: 61744199
• Update Time: 2023-12-26

2-(4-Bromothiophen-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• AKOS011014400
• EN300-1912538
• CS-0355791
• 1250276-99-3
• 2-(4-bromothiophen-2-yl)ethanethioamide
• 2-Thiopheneethanethioamide, 4-bromo-
• 2-(4-Bromothiophen-2-yl)ethanethioamide

• Inchi： 1S/C6H6BrNS2/c7-4-1-5(10-3-4)2-6(8)9/h1,3H,2H2,(H2,8,9)
• InChI Key： RKAUZEHDVVELTI-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(N)=S

Computed Properties

• Exact Mass: 234.91250g/mol
• Monoisotopic Mass: 234.91250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.729±0.06 g/cm3(Predicted)
• Boiling Point: 344.1±52.0 °C(Predicted)
• pka: 12.97±0.29(Predicted)